N,1-diethyl-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: N,1-diethyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C9H16N2O2/c1-3-10-9(13)7-5-8(12)11(4-2)6-7/h7H,3-6H2,1-2H3,(H,10,13)
• InChI Key: QOUHSTGXENIUQC-UHFFFAOYSA-N
• SMILES: CCNC(=O)C1CC(=O)N(C1)CC

Description

N,1-diethyl-5-oxopyrrolidine-3-carboxamide, also known as DEPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DEPC is a cyclic amide that has a pyrrolidine ring and a carboxamide group attached to it.

Mechanism of Action

The mechanism of action of N,1-diethyl-5-oxopyrrolidine-3-carboxamide involves the modification of histidine residues in proteins. This compound reacts with the imidazole group of histidine residues, resulting in the formation of a modified histidine residue. This modification can alter the function of the protein, leading to changes in its biochemical and physiological properties.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes, such as trypsin and chymotrypsin, by modifying their histidine residues. This compound has also been shown to affect the function of ion channels, such as the acetylcholine receptor, by modifying their histidine residues. These effects can have significant implications in various fields, such as drug discovery and neuroscience.

Advantages and Limitations for Lab Experiments

N,1-diethyl-5-oxopyrrolidine-3-carboxamide has several advantages for lab experiments. It is a relatively simple compound to synthesize, and its reactivity towards histidine residues makes it a useful tool for protein modification studies. However, there are also limitations to its use. This compound is a toxic compound, and proper precautions must be taken when handling it. Additionally, its reactivity towards histidine residues can also lead to non-specific modifications, which can complicate data interpretation.

Future Directions

There are several potential future directions for research involving N,1-diethyl-5-oxopyrrolidine-3-carboxamide. One area of interest is the development of more selective protein modification reagents that can target specific amino acid residues. Another area of interest is the use of this compound as a precursor for the synthesis of other compounds with potential applications in drug discovery. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential implications in various fields.

Synthesis Methods

N,1-diethyl-5-oxopyrrolidine-3-carboxamide can be synthesized by reacting diethylamine with succinimide in the presence of a catalyst. The reaction results in the formation of this compound, which can be purified using chromatography techniques. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, time, and reactant concentrations.

Scientific Research Applications

N,1-diethyl-5-oxopyrrolidine-3-carboxamide has been used in various scientific research applications due to its unique chemical properties. It has been studied for its potential as a protein modification reagent, which can selectively modify histidine residues in proteins. This compound has also been used as a precursor for the synthesis of other compounds, such as pyrrolidinyl peptidomimetics, which have potential applications in drug discovery.